N-Nitrososarcosine
N-Nitrososarcosine
N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It is functionally related to a sarcosine.
N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-Nitrososarcosine can cause cancer according to an independent committee of scientific and health experts.
N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-Nitrososarcosine can cause cancer according to an independent committee of scientific and health experts.
Brand Name:
Vulcanchem
CAS No.:
13256-22-9
VCID:
VC20758558
InChI:
InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7)
SMILES:
CN(CC(=O)O)N=O
Molecular Formula:
C3H6N2O3
Molecular Weight:
118.09 g/mol
N-Nitrososarcosine
CAS No.: 13256-22-9
Cat. No.: VC20758558
Molecular Formula: C3H6N2O3
Molecular Weight: 118.09 g/mol
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Specification
| Description | N-nitrososarcosine is a nitrosamine that is sarcosine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It has a role as a carcinogenic agent. It is a non-proteinogenic amino acid derivative and a nitrosamine. It is functionally related to a sarcosine. N-Nitrososarcosine is a pale yellow, crystalline solid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrososarcosine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N-Nitrososarcosine irritates the skin and eyes. This substance is reasonably anticipated to be a human carcinogen. (NCI05) N-Nitrososarcosine can cause cancer according to an independent committee of scientific and health experts. |
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| CAS No. | 13256-22-9 |
| Molecular Formula | C3H6N2O3 |
| Molecular Weight | 118.09 g/mol |
| IUPAC Name | 2-[methyl(nitroso)amino]acetic acid |
| Standard InChI | InChI=1S/C3H6N2O3/c1-5(4-8)2-3(6)7/h2H2,1H3,(H,6,7) |
| Standard InChI Key | HJMPSKKJHVWPBK-UHFFFAOYSA-N |
| SMILES | CN(CC(=O)O)N=O |
| Canonical SMILES | CN(CC(=O)O)N=O |
| Colorform | Pale-yellow crystals |
| Melting Point | 66-67 °C |
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